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Compound of Interest

Compound Name: sec-Butylcyclohexane

Cat. No.: B1581254 Get Quote

In-Depth Technical Guide: sec-Butylcyclohexane
CAS Number: 7058-01-7

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of sec-butylcyclohexane, including

its chemical and physical properties, a detailed summary of its safety data sheet, and relevant

experimental protocols. The information is intended for use by professionals in research and

development.

Chemical and Physical Properties
sec-Butylcyclohexane, also known as (1-methylpropyl)cyclohexane, is a cycloalkane with the

chemical formula C₁₀H₂₀. It is a colorless liquid at room temperature.

Table 1: Physical and Chemical Properties of sec-Butylcyclohexane
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Property Value Reference

CAS Number 7058-01-7 [1][2][3]

Molecular Formula C₁₀H₂₀ [1][2][3]

Molecular Weight 140.27 g/mol [1][2][3]

Appearance Colorless liquid

Boiling Point 179.3 °C at 760 mmHg

Melting Point -84.33 °C (estimate)

Flash Point 48.2 °C (Closed Cup)

Density 0.801 g/cm³

Vapor Pressure 1.28 mmHg at 25°C

Refractive Index 1.44

Solubility Insoluble in water.

Safety Data Sheet (SDS) Summary
While sec-butylcyclohexane is not classified as a hazardous substance under the Globally

Harmonized System (GHS), it is essential to handle it with care due to potential health effects

and its combustible nature.[4] Overexposure may lead to skin and eye irritation, and it is

considered a neurotoxin that can cause anesthetic effects such as drowsiness, dizziness, and

headache.[5]

Hazard Identification
GHS Classification: Not Classified.[4]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation. High concentrations of vapor may cause

anesthetic effects.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.
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Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.

First-Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek medical attention.[6]

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water. If

irritation persists, seek medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses. If

irritation persists, seek medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Specific Hazards: The substance is combustible. Vapors are heavier than air and may travel

to a source of ignition and flash back.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Handling and Storage
Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Avoid

breathing vapors or mist. Keep away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances.

Toxicological Information
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Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for sec-butylcyclohexane are not readily available in the searched

literature. However, it is classified as a neurotoxin, and prolonged exposure may cause

adverse effects.[5] For risk assessment, it is advisable to refer to toxicological data for

structurally similar compounds, such as cyclohexane and methylcyclohexane, while exercising

caution.

Table 2: Toxicological Data for Related Compounds

Compound LD50 (Oral, Rat)
LC50 (Inhalation,
Rat)

Occupational
Exposure Limits
(TWA)

Cyclohexane >5000 mg/kg 13,900 ppm (4-hour)

OSHA PEL: 300

ppmNIOSH REL: 300

ppmACGIH TLV: 100

ppm[7][8][9][10][11]

Methylcyclohexane >2000 mg/kg Not available

OSHA PEL: 500

ppmNIOSH REL: 400

ppmACGIH TLV: 400

ppm[12][13][14]

TWA: Time-Weighted Average; OSHA: Occupational Safety and Health Administration; NIOSH:

National Institute for Occupational Safety and Health; ACGIH: American Conference of

Governmental Industrial Hygienists; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value.

Experimental Protocols
Synthesis of sec-Butylcyclohexane
A common method for the synthesis of sec-butylcyclohexane is the hydrogenation of sec-

butylbenzene. While a detailed, step-by-step protocol for this specific reaction was not found in

the search results, a general procedure can be outlined based on similar hydrogenation

reactions. This typically involves reacting sec-butylbenzene with hydrogen gas in the presence

of a metal catalyst (e.g., platinum or palladium) under elevated pressure and temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1581254?utm_src=pdf-body
https://www.haz-map.com/Agents/13385
https://www.cdc.gov/niosh/npg/npgd0163.html
https://www.osha.gov/chemicaldata/117
https://www.osha.gov/annotated-pels/table-z-1
https://www.cdc.gov/niosh/idlh/110827.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0565.pdf
https://www.dnacih.com/niosh/nioshdbs/npg/NPGD0406.HTM
https://www.osha.gov/chemicaldata/88
https://restoredcdc.org/www.cdc.gov/niosh/npg/npgd0406.html
https://www.benchchem.com/product/b1581254?utm_src=pdf-body
https://www.benchchem.com/product/b1581254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Synthesis:

Synthesis of sec-Butylcyclohexane via Hydrogenation

Preparation

Reaction

Work-up and Purification

sec-Butylbenzene
Hydrogen Gas

Catalyst (e.g., PtO2)

Charge Reactor with Reactants and Solvent

Inert Solvent (e.g., Ethanol) High-Pressure Reactor (Autoclave)

Purge with Inert Gas (e.g., N2)

Pressurize with Hydrogen

Heat to Reaction Temperature

Stir Vigorously

Cool to Room Temperature

Vent Excess Hydrogen

Filter to Remove Catalyst

Wash with Water and Brine

Dry with Anhydrous MgSO4

Purify by Distillation

sec-Butylcyclohexane (Product)

Click to download full resolution via product page
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Caption: Synthesis of sec-Butylcyclohexane via Hydrogenation.

Determination of Flash Point (Pensky-Martens Closed-
Cup Method - ASTM D93)
The flash point is a critical safety parameter. The following is a detailed protocol for its

determination using the Pensky-Martens closed-cup method, based on the ASTM D93

standard.[1][2][3][15][16]

Objective: To determine the lowest temperature at which the vapors of sec-butylcyclohexane
will ignite when an ignition source is introduced.

Materials:

sec-Butylcyclohexane sample

Pensky-Martens closed-cup apparatus

Thermometer (with appropriate range)

Heating source

Ignition source (gas flame or electric igniter)

Barometer

Procedure:

Apparatus Preparation:

Clean and dry all parts of the Pensky-Martens cup thoroughly.

Assemble the apparatus according to the manufacturer's instructions.

Sample Preparation:

Fill the test cup with the sec-butylcyclohexane sample up to the filling mark.
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Place the lid on the cup and ensure a tight seal.

Insert the thermometer into its designated opening.

Heating and Stirring:

Begin heating the sample at a slow, constant rate (5 to 6 °C/min).[2]

Start the stirrer and maintain a constant speed of 90 to 120 rpm.[2]

Application of Ignition Source:

When the sample temperature is approximately 23 ± 5°C below the expected flash point

(48.2 °C), apply the ignition source for the first time.[2]

To apply the ignition source, momentarily stop stirring and dip the flame into the vapor

space of the cup.

Continue to apply the ignition source at every 1 °C rise in temperature.[2]

Determination of Flash Point:

The flash point is the lowest temperature at which the application of the ignition source

causes a distinct flash inside the cup.

Record the temperature at which the flash occurs.

Barometric Pressure Correction:

Record the ambient barometric pressure.

Correct the observed flash point to standard atmospheric pressure (101.3 kPa) using the

appropriate formula as specified in the ASTM D93 standard.

Experimental Workflow for Flash Point Determination:
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Flash Point Determination (ASTM D93)
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Testing
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Caption: Flash Point Determination (ASTM D93).
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Conclusion
This technical guide provides essential information on sec-butylcyclohexane for research and

development professionals. While the substance is not classified as hazardous, appropriate

safety precautions should be taken during handling and use. The provided data and protocols

are intended to support safe and effective laboratory practices. It is important to note the

absence of specific regulatory exposure limits and comprehensive quantitative toxicity data,

necessitating a cautious approach to handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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